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Compound of Interest
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Cat. No.: B12378661 Get Quote

For researchers, scientists, and drug development professionals, understanding the solubility

characteristics of fluorescent dyes is paramount for successful experimental design and

execution. This in-depth guide focuses on ATTO 565, a popular rhodamine-based dye,

providing a comprehensive overview of its solubility in various solvents, detailed experimental

protocols for its use, and a logical framework for solvent selection.

ATTO 565 is prized for its high fluorescence quantum yield, photostability, and strong

absorption, making it a workhorse in applications ranging from single-molecule detection to

high-resolution microscopy.[1][2][3] However, its solubility, particularly that of its commonly

used N-hydroxysuccinimide (NHS) ester derivative, requires careful consideration to ensure

optimal performance in labeling reactions and other applications.

Quantitative Solubility Data
While precise quantitative solubility data for ATTO 565 in various solvents is not extensively

published, a qualitative and semi-quantitative understanding can be gleaned from

manufacturer's technical data sheets and other scientific resources. The following table

summarizes the available information on the solubility of ATTO 565 and its derivatives.
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Solvent
ATTO 565
(General)

ATTO 565 NHS
Ester

ATTO 565
Azide

ATTO 565
Streptavidin
Conjugate

Water
Moderately

hydrophilic[1][4]

Low water

solubility[5][6]
Good[7]

Readily

soluble[8]

Dimethylformami

de (DMF)
Soluble[1] Soluble[1][2][9] Good[7] Not specified

Dimethyl

sulfoxide

(DMSO)

Soluble[2][3][10] Soluble[1][2][9] Good[7] Not specified

Ethanol
Soluble[1][3][11]

[12]
Soluble[9] Not specified Not specified

Methanol Soluble[1][13] Soluble[9] Not specified Not specified

Key Observations:

The parent ATTO 565 dye is described as moderately hydrophilic.[1][4]

The widely used ATTO 565 NHS ester exhibits low solubility in aqueous solutions,

necessitating the use of organic solvents for preparing stock solutions.[5][6]

Polar aprotic solvents such as DMF and DMSO are the recommended and most commonly

used solvents for dissolving ATTO 565 NHS ester to prepare concentrated stock solutions

for labeling reactions.[1][2][9]

Alcohols like ethanol and methanol are also effective solvents for ATTO 565 and its NHS

ester.[1][9][13]

Modifications to the dye, such as the introduction of an azide group or conjugation to

streptavidin, can significantly enhance its water solubility.[7][8]
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Precise and reliable experimental protocols are critical for the successful use of ATTO 565. The

following sections provide detailed methodologies for the preparation of stock solutions and for

labeling proteins and oligonucleotides with ATTO 565 NHS ester.

Preparation of ATTO 565 NHS Ester Stock Solution
Objective: To prepare a concentrated stock solution of ATTO 565 NHS ester for subsequent

use in labeling reactions.

Materials:

ATTO 565 NHS ester

Anhydrous, amine-free dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Protocol:

Allow the vial containing the lyophilized ATTO 565 NHS ester to equilibrate to room

temperature before opening to prevent moisture condensation.

Dissolve the ATTO 565 NHS ester in anhydrous and amine-free DMF or DMSO to a desired

concentration, for example, 2 mg/mL.[1]

This stock solution should be prepared immediately before use to ensure the reactivity of the

NHS ester.[1]

For storage, it is recommended to divide the stock solution into single-use aliquots and store

them at -20°C, protected from light. Avoid repeated freeze-thaw cycles.

Protein Labeling with ATTO 565 NHS Ester
Objective: To covalently label a protein with ATTO 565 NHS ester.

Materials:

Protein to be labeled

Bicarbonate buffer (0.1 M, pH 8.3)
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ATTO 565 NHS ester stock solution (in DMF or DMSO)

Size-exclusion chromatography column (e.g., Sephadex G-25)

Protocol:

Dissolve the protein in bicarbonate buffer (0.1 M, pH 8.3) to a concentration of approximately

2 mg/mL. The protein solution must be free of any amine-containing substances like Tris or

glycine.[1]

Add the ATTO 565 NHS ester stock solution to the protein solution. A common starting point

is a 2-fold molar excess of the reactive dye to the protein.[1]

Incubate the reaction mixture at room temperature for 30 to 60 minutes with constant or

repeated stirring.[1]

Separate the labeled protein from the unreacted dye using a size-exclusion chromatography

column (e.g., Sephadex G-25).[1] The first fluorescent band to elute is typically the labeled

protein.

Oligonucleotide Labeling with ATTO 565 NHS Ester
Objective: To label an amine-modified oligonucleotide with ATTO 565 NHS ester.

Materials:

Amine-modified oligonucleotide

Carbonate buffer (0.2 M, pH 8-9)

ATTO 565 NHS ester stock solution (5 mg/mL in anhydrous DMF)

Gel filtration or reversed-phase HPLC for purification

Protocol:

Prepare a 0.1 mM solution of the amino-modified oligonucleotide in carbonate buffer (0.2 M,

pH 8-9).[1]
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Prepare a 5 mg/mL solution of activated ATTO 565 NHS ester in anhydrous DMF.[1]

Add approximately 50 µL of the oligonucleotide solution to 30 µL of the label solution.[1]

Incubate the reaction at room temperature for 2 hours with shaking.[1]

Purify the labeled oligonucleotide from the free dye using gel filtration or reversed-phase

HPLC.[1]

Logical Workflow for Solvent Selection
The choice of solvent for ATTO 565 is dictated by the specific application. The following

diagram illustrates a logical workflow for selecting an appropriate solvent.

Start: Need to use ATTO 565 Define Application

Preparing Stock Solution
(NHS Ester)Labeling Reaction

Working in Aqueous Buffer
(e.g., imaging, assay)

Final Application

Select Anhydrous,
Amine-Free

DMF or DMSO

Consider Dye Derivative
Proceed with ExperimentUse Water-Soluble Derivative

(e.g., Azide, Streptavidin Conjugate)

High water
solubility needed

Use Minimal Amount of
Organic Co-solvent
(from stock solution)

Using NHS ester

Click to download full resolution via product page

Caption: Logical workflow for selecting a suitable solvent for ATTO 565 dye based on the

intended application.

This guide provides a foundational understanding of the solubility of ATTO 565 and practical

guidance for its use. For any specific application, it is always recommended to consult the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12378661?utm_src=pdf-body
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/438/180/72464dat.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/438/180/72464dat.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/438/180/72464dat.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/438/180/72464dat.pdf
https://www.benchchem.com/product/b12378661?utm_src=pdf-body
https://www.benchchem.com/product/b12378661?utm_src=pdf-body-img
https://www.benchchem.com/product/b12378661?utm_src=pdf-body
https://www.benchchem.com/product/b12378661?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


manufacturer's most recent technical data sheets and perform small-scale pilot experiments to

optimize conditions. By carefully considering the solvent and experimental protocol,

researchers can fully leverage the exceptional properties of ATTO 565 in their scientific

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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